1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H13N3O5S/c16-12(17)8-4-6-15(7-5-8)21(18,19)10-3-1-2-9-11(10)14-20-13-9/h1-3,8H,4-7H2,(H,16,17)
• InChI Key: JDSKNNBTAUKETK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=CC3=NON=C32
• Molecular Formula: C12H13N3O5S
• Molecular Weight: 311.32 g/mol

Description

“1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C12H13N3O5S and a molecular weight of 311.31. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: C1CN (CCC1C (=O)O)S (=O) (=O)C2=CC=CC3=NON=C32. This indicates that the molecule contains a piperidine ring sulfonated with a benzoxadiazole group and carboxylated at the 4-position.

Mechanism of Action

1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid is an inhibitor of cyclooxygenase-2 (COX-2), an enzyme that catalyzes the formation of prostaglandins. The inhibition of COX-2 by this compound results in the reduction of prostaglandin production, which leads to a decrease in inflammation and pain. This compound also inhibits the activity of other enzymes, such as lipoxygenase and phospholipase A2, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to reduce the production of proinflammatory cytokines and chemokines, which are involved in the development of inflammatory diseases. This compound has been shown to reduce the production of proinflammatory eicosanoids, such as prostaglandins and leukotrienes, which are involved in the development of allergic and inflammatory diseases.

Advantages and Limitations for Lab Experiments

The major advantage of using 1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid in laboratory experiments is its ability to inhibit the activity of enzymes involved in the production of inflammatory mediators. This makes it an ideal tool for studying the effects of inflammation on various biological processes. One limitation of using this compound in laboratory experiments is that it is not stable in aqueous solutions, which can lead to decreased efficacy.

Future Directions

Future research on 1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid should focus on its potential use in the development of novel anti-inflammatory drugs. Additionally, further research should be conducted on the mechanism of action of this compound and its effects on other enzymes involved in the production of inflammatory mediators. Other potential future directions include the use of this compound as a starting material for the synthesis of new materials for nanotechnology and the development of new drug delivery systems.

Synthesis Methods

1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid can be synthesized by a condensation reaction of 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperidine-3-carboxylic acid and ethyl 4-hydroxybenzoate. This reaction is catalyzed by p-toluenesulfonic acid in the presence of acetic anhydride. The reaction is carried out at room temperature for several hours and yields this compound as a white crystalline solid.

Scientific Research Applications

1-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperidine-4-carboxylic acid has been used in a variety of scientific research applications, such as the synthesis of novel compounds, the study of enzyme-catalyzed reactions, and the development of new drug delivery systems. It has also been used as a starting material for the synthesis of various pharmaceuticals, such as anti-inflammatory agents and anticonvulsants. This compound has also been used in the development of new materials for use in nanotechnology.